Cas no 1280787-22-5 (Ethyl 2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

Ethyl 2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate is a fluorinated thiazole derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethyl group, enhancing lipophilicity and metabolic stability, while the ethyl ester moiety offers versatility for further functionalization. The compound's thiazole core contributes to its potential as a bioactive scaffold, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic utility is underscored by the reactivity of the methylamino group, enabling selective derivatization. This compound is valued for its balanced physicochemical properties, making it a useful intermediate in medicinal chemistry and crop protection studies.

Ethyl 2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate structure

1280787-22-5 structure

Product Name:Ethyl 2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

CAS No:1280787-22-5

MF:C₈H₉F₃N₂O₂S

MW:254.229470968246

MDL:MFCD18803528

CID:1077533

PubChem ID:53396430

Update Time:2025-05-28

Ethyl 2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- CF-0708
- Ethyl 2-(methylamino)-4-(trifluoromethyl)thiazole-5-carboxylate
- Ethyl2-(methylamino)-4-(trifluoromethyl)thiazole-5-carboxylate
- MFCD18803528
- NXYDYIPUUQMSDN-UHFFFAOYSA-N
- CS-0444121
- 1280787-22-5
- AKOS015850919
- CHEMBL3813705
- MDL： MFCD18803528
- Inchi： 1S/C8H9F3N2O2S/c1-3-15-6(14)4-5(8(9,10)11)13-7(12-2)16-4/h3H2,1-2H3,(H,12,13)
- InChI Key： NXYDYIPUUQMSDN-UHFFFAOYSA-N
- SMILES： S1C(NC)=NC(C(F)(F)F)=C1C(=O)OCC

Computed Properties

Exact Mass: 254.03368319g/mol
Monoisotopic Mass: 254.03368319g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 79.5Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 307.0±52.0 °C at 760 mmHg
Flash Point: 139.5±30.7 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Pricemore >>

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Apollo Scientific	PC49530-1g	Ethyl 2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	1280787-22-5		1g	£40.00	2025-02-21
abcr	AB303487-1 g	Ethyl 2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate, 95%; .	1280787-22-5	95%	1g	€138.70	2023-04-26
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Chemenu	CM492498-5g	Ethyl2-(methylamino)-4-(trifluoromethyl)thiazole-5-carboxylate	1280787-22-5	95%	5g	$603	2024-08-02
Key Organics Ltd	CF-0708-1MG	ethyl_2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	1280787-22-5	>95%	1mg	£37.00	2025-02-08
Key Organics Ltd	CF-0708-5MG	ethyl_2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	1280787-22-5	>95%	5mg	£46.00	2025-02-08
Key Organics Ltd	CF-0708-10MG	ethyl_2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	1280787-22-5	>95%	10mg	£63.00	2025-02-08
Key Organics Ltd	CF-0708-20MG	ethyl_2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	1280787-22-5	>95%	20mg	￡76.00	2023-04-17
Key Organics Ltd	CF-0708-0.5G	ethyl_2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	1280787-22-5	>95%	0.5g	£83.00	2025-02-08
Key Organics Ltd	CF-0708-1G	ethyl_2-(methylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	1280787-22-5	>95%	1g	£132.00	2025-02-08